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Compound of Interest

Compound Name: 7-Fluoro-1-indanone

Cat. No.: B1273118

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise technical summary of the core molecular properties of 7-Fluoro-
1-indanone, a fluorinated building block of interest in medicinal chemistry and materials
science. The information is presented to be a quick reference for laboratory use.

Molecular and Physicochemical Data

The key quantitative attributes of 7-Fluoro-1-indanone are summarized in the table below.
This data is essential for reaction planning, analytical method development, and computational

modeling.
Identifier Value Source
Molecular Formula CoH7FO [11121[3114]
Molecular Weight 150.15 g/mol [1112][31[4]
IUPAC Name 7-fluoro-2,3-dihydroinden-1- (]

one

CAS Number 651735-59-0 [21[3]141[5]
SMILES O=C(CC1)C(C1=CC=C2)=C2F [2]
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Molecular Structure

The molecular structure of 7-Fluoro-1-indanone consists of a bicyclic indanone core, which is
a fused system of a benzene ring and a cyclopentanone ring. A fluorine atom is substituted at
the 7-position of the aromatic ring.

Caption: 2D representation of the molecular structure of 7-Fluoro-1-indanone.

Experimental Protocols: Synthesis Overview

A common synthetic route to 7-Fluoro-1-indanone starts from commercially available 2-
fluorobenzoic acid.[4][5] The general steps involve the conversion of the carboxylic acid to an
acyl chloride, followed by a Friedel-Crafts acylation and subsequent intramolecular cyclization.

The following diagram outlines a simplified workflow for a typical synthesis and purification

process.
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Caption: Simplified workflow for the synthesis and purification of 7-Fluoro-1-indanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [7-Fluoro-1-indanone: A Technical Overview of its
Molecular Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273118#7-fluoro-1-indanone-molecular-structure-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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